Cas no 918881-86-4 (1-[(2S)-1-Phenylpropan-2-yl]piperidine)
918881-86-4 structure
Product Name:1-[(2S)-1-Phenylpropan-2-yl]piperidine
CAS No:918881-86-4
MF:C14H21N
MW:203.32324385643
CID:769390
Update Time:2023-08-03
1-[(2S)-1-Phenylpropan-2-yl]piperidine Chemical and Physical Properties
Names and Identifiers
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- Piperidine, 1-[(1S)-1-methyl-2-phenylethyl]-
- 1-[(2S)-1-phenylpropan-2-yl]piperidine
- (+)-1-[(S)-alpha-Methylphenethyl]piperidine
- 1-[(2S)-1-Phenylpropan-2-yl]piperidine
-
- Inchi: 1S/C14H21N/c1-13(15-10-6-3-7-11-15)12-14-8-4-2-5-9-14/h2,4-5,8-9,13H,3,6-7,10-12H2,1H3/t13-/m0/s1
- InChI Key: TWIKIOOMYIVBAD-ZDUSSCGKSA-N
- SMILES: N1(CCCCC1)[C@@H](C)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 166
- Topological Polar Surface Area: 3.2
1-[(2S)-1-Phenylpropan-2-yl]piperidine Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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